Cas no 2172396-88-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2172396-88-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6452589
• PubChem ID: 165514054
• Update Time: 2025-06-14

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-5-methylpiperidine-3-carboxylic acid
• 2172396-88-0
• EN300-1522877

• Inchi： 1S/C27H26N2O6/c1-16-12-17(26(31)32)14-29(13-16)25(30)24-23(10-11-34-24)28-27(33)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,16-17,22H,12-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： NMOIYPOXZJJEJF-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)C1)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid

Research Briefing on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid (CAS: 2172396-88-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid (CAS: 2172396-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the furan-2-carbonyl moiety makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have optimized its synthetic route to improve yield and purity, which is critical for scaling up production in pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on specific enzymatic targets, such as proteases and kinases. These findings are promising for the development of novel enzyme inhibitors, which could have applications in treating diseases like cancer and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

One of the most notable advancements is the incorporation of this compound into combinatorial chemistry libraries. Its structural versatility allows for the generation of diverse analogs, which can be screened for enhanced bioactivity and selectivity. Recent high-throughput screening efforts have identified several lead compounds with improved binding affinities to target proteins, paving the way for future drug candidates.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are also exploring novel delivery systems, such as nanoparticles, to enhance the bioavailability of this compound and its derivatives.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-3-carboxylic acid (CAS: 2172396-88-0) represents a valuable scaffold in medicinal chemistry with significant potential for therapeutic applications. Ongoing research aims to optimize its properties and explore its full pharmacological potential, making it a compound of interest for future drug development efforts.